(3R)-3-amino-3-(1,3-thiazol-5-yl)propanamide

• Molecular Formula: C6H9N3OS
• Molecular Weight: 171.22 g/mol
• IUPAC Name: (3R)-3-amino-3-(1,3-thiazol-5-yl)propanamide
• InChI: InChI=1S/C6H9N3OS/c7-4(1-6(8)10)5-2-9-3-11-5/h2-4H,1,7H2,(H2,8,10)/t4-/m1/s1
• InChI Key: DFVCTSFSBYSPGH-SCSAIBSYSA-N
• Isomeric SMILES: C1=C(SC=N1)[C@@H](CC(=O)N)N
• Canonical SMILES: C1=C(SC=N1)C(CC(=O)N)N

Description

(3R)-3-Amino-3-(1,3-thiazol-5-yl)propanamide is a chiral propanamide derivative featuring a 1,3-thiazole ring at the β-position. Thiazoles are known for their electron-rich aromatic systems and sulfur-mediated hydrogen bonding, making them common scaffolds in medicinal chemistry for targeting enzymes or receptors .

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the cyclization of appropriate precursors under controlled conditions to form the thiazole ring, followed by functional group transformations to introduce the amino and propanamide functionalities .

Industrial Production Methods

Industrial production of (3R)-3-amino-3-(1,3-thiazol-5-yl)propanamide may involve optimized synthetic routes that ensure high yield and purity. This often includes the use of catalysts, solvents, and specific reaction conditions tailored to scale up the production process efficiently .

Chemical Reactions Analysis

Types of Reactions

(3R)-3-amino-3-(1,3-thiazol-5-yl)propanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be employed to modify the functional groups present in the compound.

Substitution: The amino group can participate in substitution reactions, leading to the formation of derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, pH, and solvents to achieve the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can produce a variety of amino-substituted derivatives .

Scientific Research Applications

(3R)-3-amino-3-(1,3-thiazol-5-yl)propanamide has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis to create more complex molecules.

Biology: The compound can be employed in studies involving enzyme inhibition and protein interactions.

Industry: The compound can be utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (3R)-3-amino-3-(1,3-thiazol-5-yl)propanamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins, leading to modulation of biological pathways. The exact pathways and targets depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Functional Differences

The following table summarizes key structural analogs and their distinguishing features:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Synthesis Method	Reported/Potential Activity
(3R)-3-Amino-3-(1,3-thiazol-5-yl)propanamide	C₆H₉N₃OS	171.22	Thiazole-5-yl, amide	Not explicitly described	Hypothetical CNS ligand
N-[2-(4-Nitrophenyl)-4-phenyl-1,3-thiazol-5-yl]propanamide (18b)	C₁₈H₁₅N₃O₃S	353.39	Nitrophenyl, phenyl, propanamide	Hantzsch cyclization (catalyst-free)	Antimicrobial (hypothetical)
(S)-3-Amino-3-(3-((R)-1-amino-2-hydroxyethyl)-1,2,4-oxadiazol-5-yl)propanamide	C₇H₁₃N₅O₃	215.21	Oxadiazole, amino-hydroxyethyl	Commercial synthesis	Immunomodulatory
(3R)-3-Amino-3-(1-methyl-1H-1,2,3-triazol-5-yl)propanamide	C₆H₁₁N₅O	169.18	Methyl-triazole	Microwave-assisted synthesis	Not specified

Thiazole Derivatives

• This method avoids catalysts, enhancing scalability and reducing purification steps .

Oxadiazole Analog (PCC0208018)

• Replacing thiazole with 1,2,4-oxadiazole introduces an oxygen atom, reducing lipophilicity but improving solubility. The (S)-configuration and hydroxyethyl side chain in PCC0208018 suggest stereospecific interactions with biological targets, as seen in its use for immunopathology studies .

Triazole Derivative

• The 1,2,3-triazole ring in (3R)-3-Amino-3-(1-methyl-1H-1,2,3-triazol-5-yl)propanamide offers enhanced hydrogen-bonding capacity compared to thiazole. Microwave-assisted synthesis () enables rapid, high-yield production, though biological data are lacking .

Key Research Findings

Synthetic Efficiency : Catalyst-free Hantzsch cyclization (for thiazoles) and microwave-assisted methods (for triazoles) highlight trends toward greener, faster syntheses .

Stereochemistry : The (R)-configuration in the target compound vs. (S) in PCC0208018 may lead to divergent biological profiles due to enantioselective receptor interactions .

Biological Activity

(3R)-3-amino-3-(1,3-thiazol-5-yl)propanamide is an organic compound notable for its thiazole ring structure, which is integral to its biological activity. With a molecular formula of CHNOS, this compound has garnered attention for its potential as an enzyme inhibitor and its role in modulating protein interactions. This article delves into the biological activity of this compound, exploring its mechanisms, applications, and relevant research findings.

Chemical Structure and Properties

The structural characteristics of (3R)-3-amino-3-(1,3-thiazol-5-yl)propanamide contribute significantly to its biological properties. The presence of the thiazole ring—a five-membered heterocycle containing sulfur and nitrogen—enhances its reactivity and interaction with biological targets.

Property	Value
Molecular Formula	CHNOS
Molecular Weight	Approx. 145.18 g/mol
Structural Features	Thiazole ring, amino group
Stereochemistry	3R configuration

Research indicates that (3R)-3-amino-3-(1,3-thiazol-5-yl)propanamide may influence various biological pathways through its interactions with specific enzymes and receptors. Preliminary studies suggest that it acts as an enzyme inhibitor, potentially affecting metabolic processes and signaling pathways.

Enzyme Inhibition

The compound has shown promise in inhibiting certain enzymes, which could have therapeutic implications. For example, it may modulate the activity of cholinesterases or other relevant enzymes involved in neurotransmission or metabolic regulation.

Antiviral Properties

Recent studies have highlighted the potential antiviral properties of thiazole derivatives, including (3R)-3-amino-3-(1,3-thiazol-5-yl)propanamide. The compound's structural features may enhance its efficacy against viral pathogens.

• Case Study : A related thiazole derivative demonstrated significant antiviral activity against the Tobacco Mosaic Virus (TMV), with an effective concentration (EC50) of 58.7 μg/mL . This suggests that similar compounds might exhibit comparable antiviral effects.

Neuroprotective Effects

Thiazole derivatives are often associated with neuroprotective properties. The unique stereochemistry of (3R)-3-amino-3-(1,3-thiazol-5-yl)propanamide may influence its interaction with neurotransmitter systems.

• Research Findings : Compounds with similar structures have been identified as modulators of neurotransmitter systems, indicating potential applications in treating neurological disorders .

Comparative Analysis with Analogous Compounds

To better understand the unique properties of (3R)-3-amino-3-(1,3-thiazol-5-yl)propanamide, it is useful to compare it with structurally similar compounds:

Compound Name	Structural Features	Biological Activity
(3R)-3-amino-3-(1,3-thiazol-4-yl)propanamide	Similar thiazole structure	Potential enzyme inhibition
(4R)-4-amino-4-(1,2-thiazol-5-yl)butanamide	Different thiazole variant	Antimicrobial activity
(2R)-2-amino-2-(1,2-thiazol-5-yl)ethanol	Altered carbon chain	Neuroprotective effects

This table illustrates how variations in substitution patterns and stereochemistry can lead to distinct biological activities among related compounds.